6-fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide
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Description
6-fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide is a useful research compound. Its molecular formula is C17H18FN3O6S and its molecular weight is 411.4. The purity is usually 95%.
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Scientific Research Applications
Intramolecular Hydrogen Bonds and Structural Stability
Compounds structurally similar to the one of interest, such as derivatives of benzothiadiazine, have been examined for their intramolecular hydrogen bonding and structural stability. For example, studies on N-(X-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide show that these compounds are stabilized by extensive intramolecular hydrogen bonds, which could be a relevant aspect for designing drugs with specific conformations for target binding (Siddiqui et al., 2008).
Antimicrobial Applications
Research on derivatives containing fluorobenzamides has shown promising antimicrobial properties. A study on microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine reported significant antimicrobial activity against various bacterial and fungal strains. The presence of fluorine atoms in these compounds was essential for enhancing their antimicrobial effectiveness (Desai et al., 2013).
Tissue-Selective Activity
Compounds with the benzothiadiazine backbone have been synthesized to investigate their selectivity for different tissues, such as pancreatic B-cells. These studies aim to develop drugs with improved potency and selectivity, highlighting the therapeutic potential of benzothiadiazine derivatives in managing conditions like diabetes (de Tullio et al., 2003).
Antioxidant Properties
The synthesis and evaluation of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides have revealed that these compounds possess moderate to significant radical scavenging activity. This suggests potential applications in developing treatments for oxidative stress-related diseases (Ahmad et al., 2012).
Myorelaxant Activity
Some benzothiadiazine derivatives have been shown to exhibit strong myorelaxant activity, particularly on the uterine smooth muscle. This indicates potential applications in conditions requiring muscle relaxation without significant effects on insulin secretion or vascular myogenic activity (Khelili et al., 2012).
Properties
IUPAC Name |
6-fluoro-1,1-dioxo-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O6S/c1-25-12-7-10(8-13(26-2)15(12)27-3)19-17(22)16-20-11-6-9(18)4-5-14(11)28(23,24)21-16/h4-8,16,20-21H,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAGOZGRNNJGSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2NC3=C(C=CC(=C3)F)S(=O)(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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